N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide

• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol
• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide
• InChI: InChI=1S/C20H19N3O4/c24-18(21-15-9-10-16-17(13-15)26-12-11-25-16)7-4-8-19-22-20(23-27-19)14-5-2-1-3-6-14/h1-3,5-6,9-10,13H,4,7-8,11-12H2,(H,21,24)
• InChI Key: PPARZDTZLBKNMT-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CCCC3=NC(=NO3)C4=CC=CC=C4

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is commonly referred to as DBIBB, and it is a derivative of the well-known anxiolytic drug, buspirone. DBIBB has been studied for its ability to modulate the activity of serotonin receptors, which are involved in regulating mood, cognition, and behavior.

Mechanism of Action

DBIBB acts as a partial agonist at the 5-HT1A receptor, meaning that it binds to the receptor and activates it to a lesser extent than a full agonist. This results in a modulatory effect on the activity of the receptor, leading to changes in neurotransmitter release and neuronal activity.
Biochemical and physiological effects:
DBIBB has been shown to have anxiolytic and antidepressant effects in animal models, indicating its potential as a therapeutic agent for mood disorders. It has also been shown to improve cognitive function and memory in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DBIBB in lab experiments is its ability to selectively modulate the activity of the 5-HT1A receptor, which can be useful for studying the role of this receptor in various physiological and pathological conditions. However, one limitation is that DBIBB is a synthetic compound and may not accurately reflect the effects of endogenous serotonin on the receptor.

Future Directions

There are several potential future directions for research on DBIBB. One area of interest is its potential as a therapeutic agent for mood disorders, such as anxiety and depression. Additionally, further studies could investigate its effects on other serotonin receptor subtypes and its potential for use in drug discovery. Finally, research could focus on developing more potent and selective analogs of DBIBB for use in future studies.

Synthesis Methods

The synthesis of DBIBB involves the reaction of 6-hydroxy-2,3-dihydro-1,4-benzodioxin with 3-phenyl-1,2,4-oxadiazol-5-amine in the presence of butyl chloroformate. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

DBIBB has been studied extensively for its potential applications in various fields of research, including neuroscience, pharmacology, and drug discovery. One of the main areas of research has been its ability to modulate the activity of serotonin receptors, specifically the 5-HT1A receptor. This receptor is involved in regulating anxiety, depression, and other mood disorders.